Chromatography Standards
  • Benzisothiazolone
    Benzisothiazolone
    • Cat. No.:
    • B019022
    • CAS No.:
    • 2634-33-5
    • Molecular Formula:
    • C7H5NOS
    • Molecular Weight:
    • 151.19 g/mol
    Description
    Benzo[d]isothiazol-3-one is an organic heterobicyclic compound based on a fused 1,2-thiazole and benzene bicyclic ring skeleton, with the S atom positioned adjacent to one of the positions of ring fusion. It has...
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  • 2,5-Hexanedione
    2,5-Hexanedione
    • Cat. No.:
    • B030556
    • CAS No.:
    • 110-13-4
    • Molecular Formula:
    • C6H10O2
    • Molecular Weight:
    • 114.14 g/mol
    Description
    2,5-Hexanedione is a major metabolite of the neurotoxic industrial solvent methyl n-butyl ketone. It reacts with amines to yield 2,5-dimethylpyrroles.
    2,5-Hexanedione (2,5HD) is a major metabolite of m...
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  • Menthone
    Menthone
    • Cat. No.:
    • B042992
    • CAS No.:
    • 14073-97-3
    • Molecular Formula:
    • C10H18O
    • Molecular Weight:
    • 154.25 g/mol
    Description
    (-)-menthone is a menthone that is cyclohexanone substituted by a methyl and an isopropyl group at positions 5 and 2 respectively (the 2S,5R-stereoisomer). It is an enantiomer of a (+)-menthone.
    Menthone has ...
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  • 2-Ethoxyethyl acetate
    2-Ethoxyethyl acetate
    • Cat. No.:
    • B089778
    • CAS No.:
    • 111-15-9
    • Molecular Formula:
    • C6H12O3
      CH3COOCH2CH2OCH2CH3
      C6H12O3
    • Molecular Weight:
    • 132.16 g/mol
    Description
    Ethylene glycol monoethyl ether acetate appears as a clear colorless liquid with a pleasant odor. Flash point of 120°F. Less dense than water. Vapors are heavier than air.
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  • Mono(2-ethyl-5-oxohexyl)phthalate
    Mono(2-ethyl-5-oxohexyl)phthalate
    • Cat. No.:
    • B134464
    • CAS No.:
    • 40321-98-0
    • Molecular Formula:
    • C16H20O5
    • Molecular Weight:
    • 292.33 g/mol
    Description
    Mono(2-ethyl-5-oxohexyl) phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of 2-ethyl-5-oxohexan-1-ol. It has a role as a...
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  • Phthalide
    Phthalide
    • Cat. No.:
    • B148349
    • CAS No.:
    • 87-41-2
    • Molecular Formula:
    • C8H6O2
    • Molecular Weight:
    • 134.13 g/mol
    Description
    2-benzofuran-1(3H)-one is a gamma-lactone that is 1,3-dihydro-2-benzofuran in which the hydrogens at position 1 are replaced by an oxo group. It is a gamma-lactone and a member of 2-benzofurans.
    Phthalide has...
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  • 2,3,4,5-Tetrachlorophenol
    2,3,4,5-Tetrachlorophenol
    • Cat. No.:
    • B165442
    • CAS No.:
    • 4901-51-3
    • Molecular Formula:
    • C6H2Cl4O
    • Molecular Weight:
    • 231.9 g/mol
    Description
    2,3,4,5-tetrachlorophenol appears as needles (from petroleum ether, ligroin) or beige solid. (NTP, 1992)
    2,3,4,5-tetrachlorophenol is a tetrachlorophenol in which the chlorines are located at positions 2, 3, ...
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  • tert-Butyl ethyl ether
    tert-Butyl ethyl ether
    • Cat. No.:
    • B166775
    • CAS No.:
    • 637-92-3
    • Molecular Formula:
    • C6H14O
    • Molecular Weight:
    • 102.17 g/mol
    Description
    Solid-phase microextraction of tert-butyl ethyl ether in human urine by using single-walled carbon nanotubes as adsorbent has been reported.
    tert-Butyl ethyl ether is a fuel additive used in the...
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  • 3-Nitrotoluene
    3-Nitrotoluene
    • Cat. No.:
    • B166867
    • CAS No.:
    • 99-08-1
    • Molecular Formula:
    • C7H7NO2
    • Molecular Weight:
    • 137.14 g/mol
    Description
    3-Nitrotoluene is an organic compound belonging to the class of nitrobenzenes. It is encountered in forensic science and is widely used as raw material and intermediaries in dyes, rubber chemicals, pharmaceutica...
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  • Dimethyl trisulfide
    Dimethyl trisulfide
    • Cat. No.:
    • B1209414
    • CAS No.:
    • 3658-80-8
    • Molecular Formula:
    • C2H6S3
    • Molecular Weight:
    • 126.3 g/mol
    Description
    Dimethyl trisulfide is an organic trisulfide.
    Dimethyl trisulfide has been reported in Humulus lupulus, Gymnodinium nagasakiense, and other organisms with data available.
    dimethyltrisulfide is a metabolite...
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